Cas no 130598-06-0 (1,2-Cyclohexanedicarboxylicacid, 3-(2-furanyl)-5-oxo-)

• Product Name: 1,2-Cyclohexanedicarboxylicacid, 3-(2-furanyl)-5-oxo-
• CAS No: 130598-06-0
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 150634
• PubChem ID: 3076261
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylicacid, 3-(2-furanyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 3-(2-furanyl)-5-oxo-
• 3-(furan-2-yl)-5-oxocyclohexane-1,2-dicarboxylic acid
• 1,2-Cyclohexanedicarboxylic acid, 3-(2-furanyl)-5-oxo-
• DTXSID00926817
• 3-(2-Furanyl)-5-oxo-1,2-cyclohexanedicarboxylic acid
• 130598-06-0

• Inchi： 1S/C12H12O6/c13-6-4-7(9-2-1-3-18-9)10(12(16)17)8(5-6)11(14)15/h1-3,7-8,10H,4-5H2,(H,14,15)(H,16,17)
• InChI Key： RLBGCGZFKPFZGO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(CC(C(=O)O)C1C(=O)O)=O

Computed Properties

• Exact Mass: 252.06336
• Monoisotopic Mass: 252.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: -0.4

Experimental Properties

• Density: 1.445
• Boiling Point: 527.8°Cat760mmHg
• Flash Point: 273°C
• Refractive Index: 1.564
• PSA: 104.81